Cas no 1173021-73-2 (rac Albuterol-d9)

rac Albuterol-d9 Properties

Names and Identifiers

• a1-[[(1,1-Dimethylethyl)amino]methyl]-4-hydroxy-1,3-benzenedimethanol-d9
• RAC ALBUTEROL-D9
• Salbutamol-d9
• 4-[2-[[1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-yl]amino]-1-hydroxyethyl]-2-(hydroxymethyl)phenol
• Salbutamol-(tert-butyl-d9) acetate
• Albuterol-d9
• Salbutamol-tert-butyl-d9
• (±)-2-(tert-Butyl-d9-amino)-1-[4-hydroxy-3-(hydroxymethyl)phenyl]ethanol acetate salt
• Albuterol-(tert-butyl-d9) acetate
• Salbutamol-(tert-butyl-d9) acetate salt
• 1,3-Benzenedimethanol, alpha1-[[[1,1-di(methyl-d3)ethyl-2,2,2-d3]amino]methyl]-4-hydroxy-
• SCHEMBL20769028
• AKOS030241318
• F90452
• J-003578
• Salbutamol-tert-butyl-d9, 98 atom % D, 97% (CP)
• DTXSID10675541
• 4-(1-HYDROXY-2-{[2-((2)H?)METHYL(1,1,1,3,3,3-(2)H?)PROPAN-2-YL]AMINO}ETHYL)-2-(HYDROXYMETHYL)PHENOL
• 1173021-73-2
• CS-0169433
• HY-B1037S2
• rac Albuterol-d9
• (+/-)-Albuterol-d9 (tert-butyl-d9)
• +Expand

• MDL： MFCD08702933
• InChIKey： NDAUXUAQIAJITI-GQALSZNTSA-N
• Inchi： InChI=1S/C13H21NO3/c1-13(2,3)14-7-12(17)9-4-5-11(16)10(6-9)8-15/h4-6,12,14-17H,7-8H2,1-3H3/i1D3,2D3,3D3
• SMILES： C([2H])([2H])([2H])C(C([2H])([2H])[2H])(C([2H])([2H])[2H])NCC(C1=CC(=C(C=C1)O)CO)O

Computed Properties

• Exact Mass: 248.20900
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 248.20863425g/mol
• Heavy Atom Count: 17
• Complexity: 227
• Isotope Atom Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• LogP: 1.69690
• PSA: 72.72000
• Boiling Point: 433.5±40.0 °C at 760 mmHg
• Melting Point: 142-146°C
• Flash Point: 128.4±30.4 °C
• Color/Form: NA
• Density: 1.2±0.1 g/cm3